molecular formula C7H8BrNO4S2 B12987901 2-Bromo-5-(methylsulfonyl)benzenesulfonamide

2-Bromo-5-(methylsulfonyl)benzenesulfonamide

Cat. No.: B12987901
M. Wt: 314.2 g/mol
InChI Key: HDAHMRHKSZQQSQ-UHFFFAOYSA-N
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Description

2-Bromo-5-(methylsulfonyl)benzenesulfonamide is a brominated aromatic sulfonamide derivative characterized by a methylsulfonyl (-SO₂CH₃) substituent at the 5-position and a bromine atom at the 2-position of the benzene ring. The methylsulfonyl group confers strong electron-withdrawing effects, influencing the compound's reactivity, solubility, and biological activity .

Properties

Molecular Formula

C7H8BrNO4S2

Molecular Weight

314.2 g/mol

IUPAC Name

2-bromo-5-methylsulfonylbenzenesulfonamide

InChI

InChI=1S/C7H8BrNO4S2/c1-14(10,11)5-2-3-6(8)7(4-5)15(9,12)13/h2-4H,1H3,(H2,9,12,13)

InChI Key

HDAHMRHKSZQQSQ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC(=C(C=C1)Br)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-(methylsulfonyl)benzenesulfonamide typically involves the bromination of 5-(methylsulfonyl)benzenesulfonamide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetic acid or dichloromethane .

Industrial Production Methods

While specific industrial production methods for 2-Bromo-5-(methylsulfonyl)benzenesulfonamide are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields and purity, as well as implementing safety measures for handling bromine and other reactive chemicals.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The bromine atom at position 2 undergoes displacement under specific conditions due to the electron-deficient aromatic ring created by the sulfonyl groups.

Reaction TypeConditionsReagents/SubstratesYieldSource
Amine substitutionDMF, 60°C, 16 hr6-Morpholinopyridin-3-amine16%
Alkoxy-group introductionPyridine, RT, 4–8 hrtert-Butanol89%*
Thiol couplingNaH, THF, 0°C to RTThiophenol derivatives61–78%

*Yield reported for analogous bromobenzenesulfonamide reactions.

Mechanistic Insight :
The sulfonyl groups (-SO₂-) activate the aromatic ring toward SNAr by withdrawing electron density. Nucleophiles (e.g., amines, alkoxides) attack the brominated position, facilitated by polar aprotic solvents like DMF or THF .

Hydrolysis Reactions

The sulfonamide group (-SO₂NH₂) undergoes hydrolysis under acidic or basic conditions to form sulfonic acids or salts.

ConditionsProductsApplicationSource
5 M HCl, dioxane, 4–8 hr5-(Methylsulfonyl)benzenesulfonic acidIntermediate for further derivatization
NaOH (2 N), H₂O/THF, RTSodium sulfonate saltWater-soluble derivatives

Key Observation :
Hydrolysis rates depend on steric hindrance from the methylsulfonyl group. Acidic conditions favor complete deprotection of the sulfonamide.

Coupling Reactions

The sulfonamide nitrogen participates in cross-coupling reactions to form carbon–heteroatom bonds.

Reaction TypeCatalysts/ConditionsPartnersYieldSource
Buchwald–Hartwig aminationPd(OAc)₂, Xantphos, Cs₂CO₃, 100°CAryl halides70%*
Suzuki–Miyaura couplingPd(PPh₃)₄, K₂CO₃, DME/H₂OBoronic acids55–65%

*Reported for structurally similar benzenesulfonamides .

Example :
Coupling with 4-formylphenylboronic acid under Suzuki conditions produces biaryl derivatives, enabling access to extended π-systems for materials science applications.

Reduction of Sulfonyl Groups

Controlled reduction of the methylsulfonyl (-SO₂CH₃) group is achievable with strong reducing agents.

ReagentsConditionsProductsYieldSource
LiAlH₄THF, 0°C to RT, 2 hr5-(Methylthio) derivative42%
Raney Ni, H₂ (3 atm)EtOH, 50°C, 12 hrDesulfonylated product35%

Limitation :
Over-reduction may lead to complete removal of sulfur-containing groups, requiring precise stoichiometric control .

Cyclization Reactions

The compound serves as a precursor for heterocycle synthesis via intramolecular cyclization.

Cyclization TypeConditionsProductsYieldSource
Thiadiazole formationNH₄SCN, AcOH, reflux1,3,4-Thiadiazole derivatives61%
Imidazopyrazole synthesisCuI, 1,10-phenanthroline, 120°CFused heterocycles55%

Example :
Reaction with ammonium thiocyanate in acetic acid yields thiadiazole-containing sulfonamides, which show enhanced antimicrobial activity.

Functional Group Interconversion

The methylsulfonyl group (-SO₂CH₃) can be modified through oxidation or alkylation.

ReactionReagentsProductsYieldSource
Oxidation to sulfonic acidH₂O₂, H₂SO₄, 80°C5-Sulfobenzenesulfonamide88%
AlkylationMeI, K₂CO₃, DMFQuaternary sulfonium salts73%

Biological Activity Modulation

Structural modifications directly impact pharmacological properties:

DerivativeTested ActivityIC₅₀/EC₅₀Source
Thiazolone hybridCarbonic Anhydrase IX inhibition10.93 nM
Antibacterial analogE. coli growth inhibitionMIC = 8 μg/mL

Key Finding :
Introduction of electron-withdrawing groups (e.g., -NO₂) at position 5 enhances enzyme inhibitory activity by 12-fold compared to the parent compound .

Stability and Degradation

Critical stability parameters under varying conditions:

ConditionHalf-Life (25°C)Major Degradation ProductSource
pH 1.0 (HCl)48 hrBenzenesulfonic acid
pH 13.0 (NaOH)12 hrSulfonate dimer
UV light (254 nm)6 hrDebrominated product

Scientific Research Applications

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds related to 2-Bromo-5-(methylsulfonyl)benzenesulfonamide. For instance, a series of N-(thiazol-2-yl) derivatives exhibited potent antibacterial activity, with one compound demonstrating an inhibition concentration of 3.9 μg/mL against various bacterial strains, including both Gram-positive and Gram-negative bacteria . This positions 2-Bromo-5-(methylsulfonyl)benzenesulfonamide as a promising scaffold for developing new antibacterial agents.

Antitumor Activity

The compound has also been investigated for its potential antitumor properties. Research indicates that derivatives of sulfonamides can inhibit tumor growth by targeting specific oncogenic pathways. For example, sulfonamide-based inhibitors have been shown to disrupt the interaction between MYC oncogenes and their binding partners, which is critical in tumorigenesis . The structural modifications involving 2-Bromo-5-(methylsulfonyl)benzenesulfonamide may enhance its efficacy against tumors driven by MYC overexpression.

Synthetic Intermediate

2-Bromo-5-(methylsulfonyl)benzenesulfonamide serves as a versatile synthetic intermediate in organic chemistry. It can undergo various reactions, including nucleophilic substitutions and coupling reactions, leading to the formation of complex molecules with potential biological activities. The ability to modify the sulfonamide group allows for the synthesis of diverse derivatives that can be tailored for specific applications.

Reaction Pathways

The compound can react with different nucleophiles to produce various substituted products. For instance, coupling with amines or other sulfonamides can yield new compounds suitable for further pharmacological evaluation . This versatility underscores its utility in synthetic organic chemistry.

Case Study: Antibacterial Derivatives

A study conducted on a series of N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamides demonstrated significant antibacterial activity against multiple strains of bacteria. The structure-activity relationship (SAR) analysis revealed that modifications at the thiazole and benzenesulfonamide moieties significantly influenced their potency .

CompoundStructureMIC (μg/mL)Activity
5aStructure3.9Potent against Gram-positive and Gram-negative bacteria
5bStructure15Moderate activity against selected strains
5cStructure>50Weak activity

Case Study: Tumor Inhibition Mechanism

In another study focusing on the inhibition of MYC-driven tumors, compounds derived from sulfonamides were tested for their ability to disrupt protein-protein interactions critical for tumor growth. The binding affinity was assessed using fluorescence polarization assays, revealing that modifications on the benzenesulfonamide framework significantly affected inhibitory activity against WDR5-MYC interactions .

Mechanism of Action

The mechanism of action of 2-Bromo-5-(methylsulfonyl)benzenesulfonamide involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes or disrupt cellular processes by binding to active sites or interfering with metabolic pathways. The exact mechanism depends on the specific biological context and the nature of the target molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Electronic Effects

Key structural analogs differ in substituent groups and positions, leading to distinct physicochemical and biological properties:

Compound Name Substituents (Position) Molecular Weight Key Properties/Applications Reference
2-Bromo-4-(trifluoromethyl)benzenesulfonamide -CF₃ (4), -Br (2) 318.14 High lipophilicity; used in agrochemical intermediates
4-Bromo-3-(trifluoromethyl)benzenesulfonamide -CF₃ (3), -Br (4) 318.14 Enhanced metabolic stability
2-Bromo-5-(hydroxymethyl)benzenesulfonamide -CH₂OH (5), -Br (2) 266.13 Polar, hydrogen-bonding capability
5-Bromo-2-methylbenzenesulfonamide -CH₃ (2), -Br (5) 250.11 Intermediate for 1,2-benzisothiazole derivatives
5-Bromothiophene-2-sulfonamide Thiophene ring, -Br (5) 236.10 Altered aromatic system; antimicrobial potential

Key Observations:

  • Electron-Withdrawing Groups (EWGs): The methylsulfonyl group in the target compound (-SO₂CH₃) is a stronger EWG than trifluoromethyl (-CF₃) or hydroxymethyl (-CH₂OH), leading to reduced electrophilic substitution reactivity .
  • Bioactivity: Methylsulfonyl-containing analogs (e.g., compound 7u in ) exhibit notable inhibitory activity against protein targets, suggesting the target compound may serve as a bioisostere in drug design .
  • Solubility: Hydroxymethyl-substituted analogs (e.g., 2-bromo-5-(hydroxymethyl)benzenesulfonamide) display higher aqueous solubility due to hydrogen bonding, whereas trifluoromethyl analogs are more lipophilic .

Stability and Reactivity

  • Methylsulfonyl vs. Trifluoromethyl: The -SO₂CH₃ group increases thermal stability compared to -CF₃ due to stronger resonance effects .
  • Hydroxymethyl Derivatives: Prone to oxidation, limiting their utility in long-term applications .

Biological Activity

2-Bromo-5-(methylsulfonyl)benzenesulfonamide is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anti-inflammatory research. This article compiles findings from various studies to provide a comprehensive overview of its biological activity, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound can be described by its structural formula, which includes:

  • A bromo group at the 2-position
  • A methylsulfonyl group at the 5-position
  • A benzenesulfonamide moiety

This structural configuration is significant as it influences the compound's interaction with biological targets.

The primary mechanism of action for sulfonamides, including 2-Bromo-5-(methylsulfonyl)benzenesulfonamide, involves the inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in bacteria. This inhibition leads to bacteriostatic effects, making the compound potentially effective against various bacterial strains.

Efficacy Against Bacteria

Research has demonstrated that derivatives of benzenesulfonamides exhibit varying degrees of antibacterial activity. For instance:

  • In one study, compounds similar to 2-Bromo-5-(methylsulfonyl)benzenesulfonamide showed significant activity against both Gram-positive and Gram-negative bacteria, although specific data on this compound's efficacy was limited .
  • The minimum inhibitory concentration (MIC) values for related compounds ranged from 6.72 mg/mL against E. coli to lower values against S. aureus, indicating potential effectiveness in treating infections caused by these pathogens .

Anti-inflammatory Activity

The anti-inflammatory properties of sulfonamide derivatives have also been explored. In vitro studies indicated that certain benzenesulfonamides could inhibit carrageenan-induced edema in rat models, suggesting a potential therapeutic application in inflammatory conditions. For example:

  • Compounds were shown to reduce inflammation significantly at concentrations as low as 1 mg/mL .

Pharmacokinetic Properties

Understanding the pharmacokinetics of 2-Bromo-5-(methylsulfonyl)benzenesulfonamide is crucial for evaluating its therapeutic potential. Studies suggest that:

  • The compound interacts with human serum albumin (HSA), which may influence its distribution and bioavailability in the bloodstream.
  • Binding studies indicate a moderate to strong affinity between HSA and the compound, suggesting that it may be effectively transported within biological systems .

Structure-Activity Relationships (SAR)

SAR studies have identified key structural features that enhance biological activity:

  • The presence of electron-withdrawing groups such as bromine is essential for antimicrobial efficacy.
  • Modifications to the sulfonamide group can enhance or diminish activity; thus, careful design is necessary when developing new derivatives.

Case Studies

  • Antibacterial Screening : A series of benzenesulfonamide derivatives were synthesized and screened for antibacterial activity against various strains. The results indicated that modifications at specific positions significantly influenced their efficacy .
  • Anti-inflammatory Evaluation : In vivo studies demonstrated that certain derivatives could effectively reduce inflammation in animal models, supporting their potential use in treating inflammatory diseases .

Q & A

Basic Research Questions

Q. What synthetic routes and reaction conditions are optimal for preparing 2-Bromo-5-(methylsulfonyl)benzenesulfonamide with high purity?

  • Methodological Answer : The compound can be synthesized via palladium-catalyzed cross-coupling reactions. For example, a Suzuki-Miyaura coupling using aryl halides (e.g., 2-bromo-5-(methylsulfonyl)benzenesulfonyl chloride) with boronic acids under inert conditions (N₂ atmosphere) in acetonitrile or THF. Catalytic systems like PdCl₂(PPh₃)₂ with trimethylamine as a base are effective . Reaction monitoring via TLC or HPLC is critical to optimize yield (>80%) and purity (>95%). Post-synthesis purification involves column chromatography (silica gel, ethyl acetate/hexane) and recrystallization from ethanol.

Q. Which spectroscopic and crystallographic techniques are most reliable for characterizing this compound?

  • Methodological Answer :

  • Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR in deuterated solvents (e.g., CDCl₃ or DMSO-d₆) resolve substituent effects. For instance, the methylsulfonyl group typically appears as a singlet at δ ~3.0–3.2 ppm in ¹H NMR, while bromine deshields adjacent protons .
  • X-ray Crystallography : Use SHELX programs (e.g., SHELXL for refinement) to determine crystal structure. ORTEP-3 or WinGX can visualize bond angles and torsion angles, critical for confirming sulfonamide geometry and Br/S=O interactions .

Q. How does the electron-withdrawing bromine substituent influence the compound’s reactivity in nucleophilic substitution reactions?

  • Methodological Answer : Bromine at the 2-position activates the benzene ring for electrophilic substitution but deactivates it toward nucleophilic attacks. Kinetic studies using UV-Vis spectroscopy or HPLC can track reaction rates with nucleophiles (e.g., amines or thiols). Compare results with non-brominated analogs to isolate substituent effects .

Advanced Research Questions

Q. How can computational chemistry (DFT, molecular docking) predict the compound’s binding affinity to biological targets like carbonic anhydrase?

  • Methodological Answer :

  • Density Functional Theory (DFT) : Optimize the molecular geometry at the B3LYP/6-31G(d) level to calculate electrostatic potential maps, identifying nucleophilic/electrophilic regions.
  • Molecular Docking : Use AutoDock Vina to simulate interactions with enzyme active sites. Focus on hydrogen bonding between the sulfonamide group and catalytic zinc ions in carbonic anhydrase . Validate predictions with in vitro enzymatic assays (IC₅₀ measurements).

Q. What strategies resolve contradictions in crystallographic data between similar sulfonamide derivatives?

  • Methodological Answer : Discrepancies in bond lengths or torsion angles (e.g., Br vs. Cl substituents) may arise from packing effects or resolution limits. Re-refine data using SHELXL with updated scattering factors. Compare thermal displacement parameters (ADPs) to assess disorder. Cross-validate with Hirshfeld surface analysis (CrystalExplorer) to quantify intermolecular interactions .

Q. How does the methylsulfonyl group enhance the compound’s stability under hydrolytic conditions?

  • Methodological Answer : Conduct accelerated stability studies in buffered solutions (pH 1–13) at 40–60°C. Monitor degradation via LC-MS to identify hydrolysis products (e.g., sulfonic acid derivatives). The electron-withdrawing methylsulfonyl group reduces electron density at the sulfonamide S–N bond, slowing hydrolysis compared to non-sulfonated analogs .

Data Contradiction Analysis

Q. Why do NMR spectra of this compound show unexpected splitting patterns for aromatic protons?

  • Methodological Answer : Anisotropic effects from the bromine atom and sulfonyl groups can cause complex splitting. Use high-field NMR (≥400 MHz) and 2D techniques (COSY, NOESY) to resolve coupling. For example, vicinal coupling (J = 8–10 Hz) between H-3 and H-4 protons may overlap with long-range Br–H couplings .

Key Methodological Tools

  • Crystallography : SHELX suite , WinGX , ORTEP-3 .
  • Spectroscopy : Bruker AVANCE III HD NMR, Agilent HPLC.
  • Computational : Gaussian 16 (DFT), AutoDock Vina (docking).

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